![molecular formula C13H16FNO5S B6243559 tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate CAS No. 2411295-57-1](/img/no-structure.png)
tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate
Overview
Description
Tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate, also known as FSOI, is a synthetic organic compound that has been used in various scientific research applications. FSOI is a versatile molecule that can be synthesized in a variety of ways and has been employed in a variety of biochemical and physiological experiments.
Scientific Research Applications
Tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate has been used in a variety of scientific research applications, including cell-based assays, enzyme assays, and biochemical studies. It has been used to study the structure and function of various proteins, enzymes, and other biomolecules. It has also been used to study the effects of drugs on cells and tissues. Additionally, tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate has been used in the development of new drugs and drug delivery systems.
Mechanism of Action
The mechanism of action of tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate is not fully understood. However, it is believed to interact with proteins and enzymes in order to affect their function. It is believed to interact with the active sites of enzymes, thereby inhibiting their activity. It is also believed to interact with proteins and other biomolecules, altering their structure and function.
Biochemical and Physiological Effects
tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450 enzymes, and to alter the structure and function of proteins and other biomolecules. It has also been shown to affect the permeability of cells and to modulate the activity of ion channels. Additionally, tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate has been shown to affect the expression of genes and to regulate the activity of transcription factors.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate in laboratory experiments has several advantages. It is a relatively easy compound to synthesize, and its effects on proteins and enzymes can be studied in a variety of ways. Additionally, it is relatively non-toxic and has been shown to be safe for use in laboratory experiments. However, there are some limitations to the use of tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate in laboratory experiments. It is not very soluble in water, and its effects on proteins and enzymes may be difficult to study in certain systems.
Future Directions
The potential future directions for tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate are numerous. It could be used to develop new drugs and drug delivery systems, as well as to study the structure and function of proteins and enzymes. Additionally, it could be used to study the effects of drugs on cells and tissues, as well as to study the effects of environmental pollutants on cells and tissues. It could also be used to study the effects of tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate on gene expression and transcription factor activity. Finally, it could be used to develop new methods for studying the effects of drugs and other compounds on cells and tissues.
Synthesis Methods
Tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate can be synthesized from a variety of starting materials, including ethyl 2-chloro-3-methyl-3-oxopropanoate, 2-chloro-3-methyl-3-oxopropanoic acid, and tert-butyl 2-chloro-3-methyl-3-oxopropanoate. The most common method of synthesis involves the reaction of ethyl 2-chloro-3-methyl-3-oxopropanoate with fluorosulfonyl chloride in the presence of a base. This reaction yields tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate involves the reaction of tert-butyl 2,3-dihydro-1H-isoindole-2-carboxylate with fluorosulfonic acid followed by treatment with a base to form the desired product.", "Starting Materials": [ "tert-butyl 2,3-dihydro-1H-isoindole-2-carboxylate", "fluorosulfonic acid", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add tert-butyl 2,3-dihydro-1H-isoindole-2-carboxylate to a reaction vessel", "Slowly add fluorosulfonic acid to the reaction vessel while stirring at room temperature", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and slowly add a base (e.g. sodium hydroxide) to neutralize the excess acid", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer over anhydrous magnesium sulfate", "Concentrate the solution under reduced pressure to obtain tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate as a white solid" ] } | |
CAS RN |
2411295-57-1 |
Product Name |
tert-butyl 5-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-isoindole-2-carboxylate |
Molecular Formula |
C13H16FNO5S |
Molecular Weight |
317.3 |
Purity |
95 |
Origin of Product |
United States |
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